molecular formula C6H8BrF3N4O2 B6191049 1-(5-bromo-2-methyl-2H-1,2,3-triazol-4-yl)methanamine, trifluoroacetic acid CAS No. 2648957-14-4

1-(5-bromo-2-methyl-2H-1,2,3-triazol-4-yl)methanamine, trifluoroacetic acid

Cat. No. B6191049
CAS RN: 2648957-14-4
M. Wt: 305.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound is a derivative of 2H-1,2,3-triazole, which is a class of heterocyclic compounds . The 2H-1,2,3-triazole structure consists of a five-membered ring with two carbon atoms and three nitrogen atoms . The presence of the bromo and methyl groups, as well as the methanamine and trifluoroacetic acid moieties, suggest that this compound could have unique properties and reactivity .


Synthesis Analysis

While the specific synthesis of “1-(5-bromo-2-methyl-2H-1,2,3-triazol-4-yl)methanamine, trifluoroacetic acid” is not detailed in the sources, there are general methods for synthesizing 2H-1,2,3-triazoles . For instance, triazoles can be synthesized via a three-component coupling reaction of unactivated terminal alkynes, allyl carbonate, and trimethylsiyl azide under Pd(0)-Cu(I) bimetallic catalysis .


Molecular Structure Analysis

The molecular structure of this compound can be inferred from its name. It likely contains a 2H-1,2,3-triazole ring, which is a five-membered ring with two carbon atoms and three nitrogen atoms . This ring is substituted at the 5-position with a bromine atom and at the 2-position with a methyl group . Attached to the 1-position of the ring is a methanamine group .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '1-(5-bromo-2-methyl-2H-1,2,3-triazol-4-yl)methanamine, trifluoroacetic acid' involves the reaction of 5-bromo-2-methyl-2H-1,2,3-triazole with formaldehyde followed by reduction with sodium borohydride to obtain 1-(5-bromo-2-methyl-2H-1,2,3-triazol-4-yl)methanol. This intermediate is then reacted with ammonia to obtain the final product in the form of its trifluoroacetic acid salt.", "Starting Materials": ["5-bromo-2-methyl-2H-1,2,3-triazole", "formaldehyde", "sodium borohydride", "ammonia", "trifluoroacetic acid"], "Reaction": ["Step 1: Reaction of 5-bromo-2-methyl-2H-1,2,3-triazole with formaldehyde in the presence of a suitable catalyst to obtain 1-(5-bromo-2-methyl-2H-1,2,3-triazol-4-yl)methanol.", "Step 2: Reduction of 1-(5-bromo-2-methyl-2H-1,2,3-triazol-4-yl)methanol with sodium borohydride in a suitable solvent to obtain 1-(5-bromo-2-methyl-2H-1,2,3-triazol-4-yl)methanamine.", "Step 3: Reaction of 1-(5-bromo-2-methyl-2H-1,2,3-triazol-4-yl)methanamine with ammonia in a suitable solvent to obtain the final product in the form of its trifluoroacetic acid salt."] }

CAS RN

2648957-14-4

Molecular Formula

C6H8BrF3N4O2

Molecular Weight

305.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.